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Compound of Interest

Compound Name: 7-Methoxyquinolin-3-amine

CAS No.: 87199-83-5

Cat. No.: B1587027

Get Quote

Executive Summary: The Scaffold Paradox
The 7-methoxyquinolin-3-amine scaffold represents a "privileged structure" in medicinal

chemistry, particularly for Type II kinase inhibitors targeting c-Met, VEGFR, and AXL. Unlike its

isomer, the 4-aminoquinoline (famous for antimalarials like Chloroquine and AChE inhibitors

like Tacrine), the 3-amino variant offers a unique vector for extending into the hydrophobic

back-pocket of kinases.

However, this potency comes with a significant cross-reactivity risk. The electron-rich 7-

methoxy group, while enhancing binding affinity via hydrogen bonding, frequently correlates

with off-target binding to the hERG potassium channel (cardiotoxicity risk) and CYP450

enzymes (metabolic instability).

This guide objectively compares the 7-methoxyquinolin-3-amine scaffold against standard

alternatives and outlines the mandatory cross-reactivity profiling workflows required to validate

clinical candidates.
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To understand the experimental data, we must first define the structural causality. The 7-

methoxy group is not merely a substituent; it is an electronic anchor.

The Mechanism: The quinoline nitrogen (N1) acts as a hydrogen bond acceptor in the kinase

hinge region.[1] The 7-methoxy group (electron-donating) increases the basicity of N1,

strengthening this bond.

The Cross-Reactivity Vector: The 3-amine position typically bears a linker (urea/amide)

connecting to a hydrophobic tail. If this tail is too lipophilic, the molecule loses selectivity,

"crossing over" to inhibit other tyrosine kinases (e.g., EGFR vs. c-Met) or binding to the inner

pore of hERG.

Figure 1: Structural Pharmacophore & Interaction Map
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Caption: Interaction map highlighting the structural features of the scaffold that drive both

therapeutic efficacy and off-target cross-reactivity risks.

Comparative Performance Analysis
The following table contrasts the 7-methoxyquinolin-3-amine scaffold with its two primary

competitors in drug discovery: the Quinazoline scaffold (e.g., Gefitinib) and the 4-

Aminoquinoline scaffold.
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Table 1: Selectivity & Performance Matrix
Feature

7-Methoxyquinolin-3-

amine

Quinazoline (e.g.,

Gefitinib)

4-Aminoquinoline

(e.g., Tacrine)

Primary Utility

Type II Kinase

Inhibitors (c-Met,

VEGFR)

Type I Kinase

Inhibitors (EGFR)

AChE Inhibitors /

Antimalarials

Kinome Selectivity

Moderate-High

(Tunable via 3-

position)

Low-Moderate (Often

promiscuous)

Low (High cross-

reactivity with BuChE)

hERG Liability
High Risk (Requires

specific mitigation)
Moderate Risk Moderate Risk

Metabolic Stability
Vulnerable (7-OMe is

a metabolic soft spot)

Stable (often

fluorinated)

Variable (prone to

hepatotoxicity)

Binding Mode
DFG-out (Inactive

conformation)

DFG-in (Active

conformation)

Intercalation / Active

Site

Key Advantage
Access to deep

hydrophobic pockets

High potency (sub-

nanomolar)

Proven CNS

penetration

Analyst Insight: While Quinazolines are superior for "brute force" potency on active kinases, the

7-Methoxyquinolin-3-amine derivatives allow for greater selectivity by stabilizing the inactive

(DFG-out) kinase conformation. However, this comes at the cost of a higher baseline risk for

hERG inhibition, necessitating the rigorous screening protocols detailed below.

Critical Cross-Reactivity Studies
To validate a lead compound derived from this scaffold, you cannot rely on simple IC50

generation. You must prove the compound does not "cross-react" with the safety panel.

Study A: The Kinome Scan (Promiscuity Check)
Objective: Determine if the 3-amine extension makes the molecule too "sticky," causing it to

inhibit off-target kinases (e.g., inhibiting Insulin Receptor while targeting c-Met).

Standard: Selectivity Score (S-score) < 0.05 at 1 µM.
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Method: Competition binding assays (e.g., KINOMEscan™) are preferred over activity

assays for the primary screen to avoid false positives from ATP competition.

Study B: hERG Cross-Reactivity (Safety Critical)
Objective: The planar quinoline ring can intercalate into the hERG channel pore, causing QT

prolongation (fatal arrhythmia).

Threshold: hERG IC50 should be > 30-fold higher than the therapeutic Target IC50 (Safety

Margin).

Experimental Protocols
Protocol 1: Automated hERG Patch Clamp Assay
This protocol is the industry standard for assessing the specific cross-reactivity risk of quinoline

derivatives.

Materials:

CHO (Chinese Hamster Ovary) cells stably expressing hERG channels.

Extracellular Solution: 2 mM CaCl₂, 1 mM MgCl₂, 4 mM KCl, 145 mM NaCl, 10 mM Glucose,

10 mM HEPES (pH 7.4).

Positive Control: E-4031 (Known hERG blocker).

Workflow:

Cell Preparation: Harvest CHO-hERG cells at 70-80% confluence. Resuspend in

extracellular solution to a density of 5 x 10⁶ cells/mL.

Seal Formation: Dispense cells into the patch plate (e.g., QPatch or Patchliner system).

Establish GΩ seals.

Voltage Protocol:

Hold potential at -80 mV.
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Depolarize to +40 mV for 500 ms (activates channels).

Repolarize to -50 mV for 500 ms (elicits tail current).

Compound Application: Apply the 7-methoxyquinolin-3-amine derivative at increasing

concentrations (e.g., 0.1, 1, 10, 30 µM). Allow 3 minutes of contact time per concentration.

Data Analysis: Measure the peak tail current amplitude. Normalize to baseline (pre-

compound). Calculate IC50 using a Hill equation fit.

Validation Criteria:

Seal resistance > 200 MΩ.

Tail current amplitude > 400 pA.

E-4031 IC50 must fall within 50-100 nM.

Protocol 2: Kinase Selectivity Profiling (FRET-Based)
Used to differentiate the target (e.g., c-Met) from cross-reactive off-targets (e.g., EGFR).

Methodology (Z'-LYTE):

Reaction Mix: Combine Kinase (e.g., c-Met), Peptide Substrate (Coumarin-Fluorescein

labeled), and ATP (at Km apparent) in Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂,

1 mM EGTA, 0.01% Brij-35).

Incubation: Add test compound (10-point dilution series). Incubate for 60 minutes at Room

Temperature.

Development: Add Development Reagent (Protease). This protease cleaves non-

phosphorylated peptides.

Mechanism:[2][3][4] Phosphorylation inhibits cleavage. Uncleaved peptides maintain

FRET (high emission ratio). Cleaved peptides disrupt FRET.

Readout: Measure Fluorescence Emission at 445 nm (Coumarin) and 520 nm (Fluorescein).
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Calculation: Calculate the Emission Ratio. High phosphorylation (Active Kinase) = High

Ratio. Inhibition = Low Ratio.

Visualization: The Screening Workflow
The following diagram illustrates the decision matrix for advancing a 7-methoxyquinolin-3-
amine derivative. Note the "Kill Step" at the hERG assay.

Figure 2: Selectivity Screening Cascade
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Caption: Decision tree for evaluating quinoline derivatives. The hERG safety check is the

critical "gatekeeper" for this scaffold class.
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7-methoxyquinolin-3-amine-scaffolds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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